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Compound of Interest

Compound Name: Myristyl myristate

Cat. No.: B1200537 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Myristyl myristate (CAS: 3234-85-3) is a wax-like ester of myristyl alcohol and myristic acid.

Predominantly utilized in the cosmetic and pharmaceutical industries, it functions as an

emollient, texture enhancer, and stabilizer in a variety of formulations. This technical guide

provides an in-depth overview of the physicochemical properties, synthesis, and analysis of

myristyl myristate, tailored for professionals in research and drug development. Detailed

experimental protocols for its synthesis and analysis are presented, alongside visual

representations of these workflows to facilitate a comprehensive understanding of its

application and quality control.

Core Chemical and Physical Properties
Myristyl myristate is a saturated fatty ester characterized by its waxy solid form at room

temperature. Its properties make it a valuable excipient in topical formulations, contributing to

the product's sensory profile and stability.
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Identifier Value

CAS Number 3234-85-3[1]

Molecular Formula C₂₈H₅₆O₂

Molecular Weight 424.74 g/mol [2]

IUPAC Name Tetradecyl tetradecanoate

Synonyms
Myristic acid, tetradecyl ester; Ceraphyl 424;

Crodamol MM; Liponate MM

Physicochemical Data
A summary of the key physical and chemical properties of myristyl myristate is provided

below, highlighting its behavior in various conditions relevant to formulation development.

Property Value

Melting Point 37-44 °C

Boiling Point ~462.2 °C (Predicted)

Density ~0.86 g/cm³

Appearance White to yellowish waxy solid

Solubility
Insoluble in water; Soluble in oils and organic

solvents

Saponification Value 120 - 135 mg KOH/g

Acid Value < 1.0 mg KOH/g

Synthesis of Myristyl Myristate
Myristyl myristate is commercially synthesized through the esterification of myristyl alcohol

with myristic acid. This reaction can be catalyzed chemically or enzymatically. The enzymatic

approach is gaining traction as a "green" alternative, offering high specificity and milder

reaction conditions.
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Enzymatic Synthesis Workflow
The following diagram illustrates a typical workflow for the enzymatic synthesis of myristyl
myristate, a method favored for producing high-purity esters for cosmetic and pharmaceutical

applications.

Enzymatic Synthesis of Myristyl Myristate
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Enzymatic synthesis workflow for myristyl myristate.

Exemplary Experimental Protocol: Enzymatic Synthesis
The following protocol is an example of the enzymatic synthesis of a long-chain wax ester,

which can be adapted for myristyl myristate.

Materials:

Myristic Acid

Myristyl Alcohol

Immobilized Lipase (e.g., Novozym 435)

n-Hexane (or solvent-free)

5% Sodium Bicarbonate Solution

Anhydrous Sodium Sulfate

Procedure:

Reaction Setup: In a jacketed glass reactor, combine equimolar amounts of myristic acid and

myristyl alcohol. For a solvent-based reaction, add n-hexane.

Enzyme Addition: Add the immobilized lipase to the reaction mixture, typically at a

concentration of 1-10% by weight of the total substrates.

Reaction Conditions: Heat the mixture to the desired temperature (e.g., 60-70°C) and stir at

a constant rate (e.g., 200 rpm). The reaction can be carried out under vacuum to facilitate

the removal of water, a byproduct of the esterification, which drives the reaction towards

product formation.

Monitoring the Reaction: The progress of the reaction can be monitored by taking small

aliquots at regular intervals and analyzing the concentration of myristic acid by titration with a

standard solution of sodium hydroxide or by gas chromatography (GC).
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Reaction Termination and Enzyme Recovery: Once the desired conversion is achieved

(typically after 2-24 hours), stop the reaction by cooling the mixture. The immobilized enzyme

can be recovered by filtration for potential reuse.

Product Purification: a. Transfer the reaction mixture to a separatory funnel. b. Wash the

mixture with a 5% sodium bicarbonate solution to remove any unreacted myristic acid. c.

Wash with distilled water until the aqueous layer is neutral. d. Dry the organic phase over

anhydrous sodium sulfate. e. Remove the solvent using a rotary evaporator to obtain the

purified myristyl myristate.

Analytical Methods for Quality Control
The purity of myristyl myristate is crucial for its performance and safety in final formulations.

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the analysis of

myristyl myristate and its potential impurities, such as unreacted starting materials.

GC-MS Analytical Workflow
The diagram below outlines the general workflow for the analysis of myristyl myristate using

GC-MS.
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GC-MS Analysis of Myristyl Myristate
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Workflow for the GC-MS analysis of myristyl myristate.
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Exemplary Experimental Protocol: GC-MS Analysis
This protocol for a similar long-chain ester can be adapted for the purity analysis of myristyl
myristate.

Materials and Instrumentation:

Myristyl Myristate sample

Hexane or Toluene (solvent)

Gas Chromatograph with a Mass Spectrometer detector (GC-MS)

High-temperature capillary column (e.g., DB-1 HT or similar)

Procedure:

Sample Preparation: Accurately weigh approximately 10 mg of the myristyl myristate
sample into a 10 mL volumetric flask. Dissolve the sample in a suitable solvent such as

hexane or toluene and dilute to the mark. A final concentration of 0.1–1.0 mg/mL is

recommended.

GC-MS Instrumentation and Conditions:

Gas Chromatograph: Agilent 8890 GC or equivalent.

Column: DB-1 HT fused-silica capillary column (e.g., 15 m × 0.25 mm, 0.10 µm film

thickness).

Injector: Split/splitless injector at 350°C.

Oven Temperature Program:

Initial temperature: 120°C, hold for 1 minute.

Ramp at 15°C/min to 320°C, hold for 10 minutes.

Carrier Gas: Helium at a constant flow.
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Mass Spectrometer:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Source Temperature: 230°C.

Mass Range: Scan from m/z 50 to 600.

Data Analysis:

Identify the chromatographic peaks corresponding to myristyl myristate and any

impurities by comparing their retention times and mass spectra with those of reference

standards.

Quantify the purity and the levels of impurities using a suitable calibration method.

Applications in Drug Development
In the pharmaceutical sector, myristyl myristate is primarily used as an excipient in topical

and transdermal drug delivery systems. Its functions include:

Emollient: It enhances the feel and spreadability of creams and ointments, improving patient

compliance.

Thickening Agent: It contributes to the desired viscosity of formulations, ensuring stability

and proper application.

Occlusive Agent: By forming a thin film on the skin, it can reduce transepidermal water loss

and potentially enhance the penetration of active pharmaceutical ingredients (APIs).

While not an active ingredient itself, its physical properties can significantly influence the

performance and efficacy of dermatological products.

Conclusion
Myristyl myristate is a versatile and widely used ester with well-defined physicochemical

properties. Its synthesis, particularly through enzymatic routes, offers a high-purity product

suitable for the stringent requirements of the pharmaceutical and cosmetic industries. Robust
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analytical methods, such as GC-MS, are essential for ensuring the quality and consistency of

myristyl myristate in its application as a key excipient in formulation development. This guide

provides a foundational understanding for researchers and scientists working with this valuable

ingredient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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